3-[2-(1-Methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one

• IUPAC Name: 3-[2-(1-methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one
• InChI: InChI=1S/C15H13N3O2/c1-17-8-4-7-13(17)14(19)9-18-10-16-12-6-3-2-5-11(12)15(18)20/h2-8,10H,9H2,1H3
• InChI Key: DMQNQUZUQSWIIM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)CN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

3-[2-(1-Methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one is a chemical compound that has garnered significant attention in the field of scientific research. This compound belongs to the family of quinazolinones, which are known for their diverse biological activities.

Mechanism of Action

The precise mechanism of action of 3-[2-(1-Methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting certain enzymes and signaling pathways. For instance, it has been reported that this compound inhibits the activity of tyrosine kinase, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
Studies have shown that this compound exerts a wide range of biochemical and physiological effects. For example, this compound has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and reduce inflammation. Moreover, this compound has been reported to exhibit antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(1-Methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one is its diverse biological activities, which make it a promising candidate for drug development. Moreover, this compound is relatively easy to synthesize and purify, which makes it a convenient compound for lab experiments. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its use in certain biological assays.

Future Directions

There are several future directions for the study of 3-[2-(1-Methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one. One of the potential directions is to investigate the structure-activity relationship of this compound, which may help to identify more potent analogs. Moreover, the development of new synthetic methods for this compound may help to improve its yield and purity. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in the field of drug development.

Synthesis Methods

The synthesis of 3-[2-(1-Methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one involves the reaction of 2-aminobenzamide with methyl pyrrole-2-carboxylate in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is subsequently cyclized to yield the desired product. This method has been reported to yield high purity and good yields of the product.

Scientific Research Applications

3-[2-(1-Methylpyrrol-2-yl)-2-oxoethyl]quinazolin-4-one has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. Moreover, this compound has been reported to exhibit potent inhibitory activity against certain enzymes, such as tyrosine kinase and topoisomerase.